Tetracosaaluminium barium heptastrontium tetratetracontaoxide

• CAS No.: 99784-43-7
• Molecular Formula: Al24BaO44Sr7
• Molecular Weight: 2102.2 g/mol
• IUPAC Name: tetracosaaluminum;heptastrontium;barium(2+);oxygen(2-)
• InChI: InChI=1S/24Al.Ba.44O.7Sr/q24*+3;+2;44*-2;7*+2
• InChI Key: YLXYBNKGAVWRJT-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Sr+2].[Sr+2].[Sr+2].[Sr+2].[Sr+2].[Sr+2].[Sr+2].[Ba+2]

Description

Tetracosaaluminum barium heptastrontium tetratetracontaoxide is a complex inorganic compound with the molecular formula Al24BaSr7O44. This compound is known for its unique structural properties and potential applications in various scientific fields. It is composed of aluminum, barium, strontium, and oxygen atoms arranged in a specific crystalline structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tetracosaaluminum barium heptastrontium tetratetracontaoxide typically involves high-temperature solid-state reactions. The starting materials, which include aluminum oxide (Al2O3), barium oxide (BaO), and strontium oxide (SrO), are mixed in stoichiometric ratios and subjected to high temperatures (around 1200-1500°C) in a furnace. The reaction is carried out in an inert atmosphere to prevent oxidation or contamination.

Industrial Production Methods

Industrial production of tetracosaaluminum barium heptastrontium tetratetracontaoxide follows similar principles but on a larger scale. The raw materials are finely ground and thoroughly mixed before being heated in large industrial furnaces. The process is carefully controlled to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Tetracosaaluminum barium heptastrontium tetratetracontaoxide undergoes various chemical reactions, including:

Oxidation: The compound can react with oxygen at elevated temperatures, leading to the formation of higher oxides.

Reduction: Under reducing conditions, the compound can be reduced to lower oxides or even elemental forms of its constituent metals.

Substitution: Certain atoms in the compound can be substituted with other elements, leading to the formation of new compounds with altered properties.

Common Reagents and Conditions

Oxidation: Oxygen gas (O2) at high temperatures.

Reduction: Hydrogen gas (H2) or carbon monoxide (CO) at high temperatures.

Substitution: Various metal salts or oxides under controlled conditions.

Major Products Formed

Oxidation: Higher oxides of aluminum, barium, and strontium.

Reduction: Lower oxides or elemental forms of aluminum, barium, and strontium.

Substitution: New compounds with substituted elements.

Scientific Research Applications

Tetracosaaluminum barium heptastrontium tetratetracontaoxide has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions due to its unique structural properties.

Biology: Investigated for its potential use in biomaterials and bioengineering applications.

Medicine: Explored for its potential use in drug delivery systems and medical imaging.

Industry: Used in the production of advanced ceramics and electronic materials.

Mechanism of Action

The mechanism by which tetracosaaluminum barium heptastrontium tetratetracontaoxide exerts its effects is primarily related to its structural properties. The compound’s crystalline structure allows it to interact with other molecules in specific ways, making it an effective catalyst and functional material. The molecular targets and pathways involved depend on the specific application and the nature of the interactions with other substances.

Comparison with Similar Compounds

Similar Compounds

Tetracosaaluminum barium heptastrontium tetratetracontaoxide: Al24BaSr7O44

Uniqueness

Tetracosaaluminum barium heptastrontium tetratetracontaoxide is unique due to its specific combination of aluminum, barium, and strontium atoms in a crystalline structure. This unique arrangement gives it distinct properties that are not found in other similar compounds, making it valuable for various scientific and industrial applications.